![molecular formula C7H8N2 B1368110 2-Ethenylpyridin-3-amine CAS No. 267875-96-7](/img/structure/B1368110.png)
2-Ethenylpyridin-3-amine
Overview
Description
2-Ethenylpyridin-3-amine, also known as 2-EP, is an organic compound with a wide range of applications in the field of science. It is a heterocyclic amine, and its structure consists of a six-membered ring containing nitrogen and an ethyl group attached to the nitrogen. 2-EP is used in the synthesis of a variety of compounds, and its biological properties have been studied extensively. In
Scientific Research Applications
Photophysics and Phosphorescence
- Phosphorescent Platinum Complexes : The reaction of related compounds with platinum produces phosphorescent platinum complexes. These complexes, including derivatives of 2-Ethenylpyridin-3-amine, display unique photophysical properties, such as emitting green light at room temperature and being used in studies involving photophysics and DFT (Density Functional Theory) calculations (Harris et al., 2013).
Electron-Transfer Reactions
- Electron-Transfer Quenching : Rhenium-based molecular rectangles have been studied for their electron-transfer reactions with amines. These studies involve examining the luminescence quenching techniques and exploring the efficiency of these reactions (Thanasekaran et al., 2006).
Antimicrobial Activity
- Antimicrobial Properties : Certain derivatives of 2-Ethenylpyridin-3-amine, such as 2-aminothiophenes, have been synthesized and evaluated for their antimicrobial activities. These studies highlight the biological significance of these compounds (Prasad et al., 2017).
Catalysis and Chemical Synthesis
- Amination of Halogenopyridines : Research involving the catalytic amination of halogenopyridines with polyamines, aiming at synthesizing N,N'-diheteroaryl derivatives, demonstrates the role of 2-Ethenylpyridin-3-amine in facilitating these chemical reactions (Anokhin et al., 2015).
- Metal-Free Photoredox Catalysis : Studies on metal-free photoredox strategies for bond formation, which involve redox-activated primary amine derivatives, shed light on the versatile applications of such amines in organic synthesis (Ociepa et al., 2018).
Photoluminescence and Biological Applications
- Luminescent Rhenium(I) Complexes : The synthesis and characterization of luminescent rhenium(I) polypyridine complexes modified with a poly(ethylene glycol) pendant demonstrate the potential of these complexes in biological applications. These studies often involve assessing cytotoxic activity, cellular uptake, and photophysical properties (Choi et al., 2012).
Environmental Monitoring
- Environmental Tobacco Smoke Monitoring : The development of methods for assessing environmental tobacco smoke, which involves the measurement of 3-Ethenylpyridine, a specific compound to tobacco smoke, highlights the environmental monitoring applications of related compounds (Vainiotalo et al., 2001).
properties
IUPAC Name |
2-ethenylpyridin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2/c1-2-7-6(8)4-3-5-9-7/h2-5H,1,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCHWAOGZSFCTEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=C(C=CC=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90600573 | |
Record name | 2-Ethenylpyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90600573 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethenylpyridin-3-amine | |
CAS RN |
267875-96-7 | |
Record name | 2-Ethenylpyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90600573 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.